Cas no 1225732-79-5 (1-[4-(cyclopentylmethyl)piperazin-1-yl]ethan-1-one)

• Product Name: 1-[4-(cyclopentylmethyl)piperazin-1-yl]ethan-1-one
• CAS No: 1225732-79-5
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 5332687
• Update Time: 2025-06-13

1-[4-(cyclopentylmethyl)piperazin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(Cyclopentylmethyl)-1-piperazinyl]ethanone
• 1-[4-(cyclopentylmethyl)piperazin-1-yl]ethan-1-one

• Inchi： 1S/C12H22N2O/c1-11(15)14-8-6-13(7-9-14)10-12-4-2-3-5-12/h12H,2-10H2,1H3
• InChI Key： UFXHJTJFPNMPMY-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(CC2CCCC2)CC1)C

Experimental Properties

• Density: 1.040±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 339.0±35.0 °C(Predicted)
• pka: 7.26±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-[4-(cyclopentylmethyl)piperazin-1-yl]ethan-1-one

Professional Introduction to Compound with CAS No 1225732-79-5 and Product Name: 1-[4-(cyclopentylmethyl)piperazin-1-yl]ethan-1-one

The compound with the CAS number 1225732-79-5 and the product name 1-[4-(cyclopentylmethyl)piperazin-1-yl]ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates a piperazine moiety linked to an ethanone backbone, which is further substituted with a cyclopentylmethyl group. This configuration not only imparts distinct chemical properties but also opens up a myriad of possibilities for its therapeutic utility.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of piperazine derivatives due to their versatility and efficacy in modulating various biological pathways. Piperazines are known for their ability to interact with a wide range of targets, including enzymes and receptors, making them valuable scaffolds for drug design. The presence of the cyclopentylmethyl group in 1-[4-(cyclopentylmethyl)piperazin-1-yl]ethan-1-one enhances its lipophilicity, which is a critical factor in determining drug bioavailability and membrane permeability. This feature makes it an attractive candidate for developing orally active pharmaceuticals.

One of the most compelling aspects of this compound is its potential role in addressing neurological and psychiatric disorders. Research has indicated that piperazine derivatives can exhibit significant effects on neurotransmitter systems, particularly those involving serotonin and dopamine. The structural modification introduced by the cyclopentylmethyl group may fine-tune the pharmacokinetic properties of the compound, leading to improved selectivity and reduced side effects. This aligns well with the current trend in drug development towards more targeted and personalized therapies.

Recent studies have also explored the antimicrobial properties of compounds containing the piperazine moiety. The 1-[4-(cyclopentylmethyl)piperazin-1-yl]ethan-1-one structure has shown promise in preliminary screenings as an inhibitor of bacterial enzymes involved in cell wall synthesis. This could potentially lead to the development of novel antibiotics that are effective against multidrug-resistant strains. The cyclopentylmethyl substitution may enhance binding affinity while minimizing toxicity, making it a promising candidate for further investigation.

The synthesis of 1-[4-(cyclopentylmethyl)piperazin-1-yl]ethan-1-one involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the formation of the piperazine ring, followed by functionalization with the ethanone moiety and subsequent introduction of the cyclopentylmethyl group. Advanced techniques such as catalytic hydrogenation and cross-coupling reactions are employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also demonstrate the capabilities of contemporary chemical methodologies.

The pharmacological profile of this compound is further enhanced by its solubility characteristics. Unlike many traditional small molecules, 1-[4-(cyclopentylmethyl)piperazin-1-yl]ethan-1-one exhibits good solubility in both water and organic solvents, which facilitates its formulation into various dosage forms. This property is particularly advantageous for developing formulations that require precise delivery mechanisms, such as controlled-release tablets or injectables. The balance between lipophilicity and water solubility is a critical factor in optimizing drug delivery systems.

As research continues to uncover new therapeutic applications, 1225732-79-5 and its derivatives are poised to play a pivotal role in addressing unmet medical needs. The combination of structural versatility and functional diversity makes this compound a valuable asset in the pharmacopeia of modern medicine. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into tangible clinical benefits for patients worldwide.

The future prospects for this compound are promising, with ongoing studies focusing on its mechanism of action, pharmacokinetic behavior, and potential interactions with other therapeutic agents. Advanced computational modeling techniques are being employed to predict how 1-[4-(cyclopentylmethyl)piperazin-1-yl]ethan-1-one interacts with biological targets at the molecular level. These insights will guide further optimization efforts aimed at enhancing efficacy while minimizing adverse effects.

In conclusion, 1225732-79-5 represents a significant contribution to the field of medicinal chemistry. Its unique structural features, coupled with its promising pharmacological properties, make it a compelling candidate for further development. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play a crucial role in shaping the future of healthcare interventions.